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Compound of Interest

Compound Name: JNJ-63576253

CAS No.: 2110426-27-0

Cat. No.: B2571259

Get Quote

JNJ-63576253 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility and stability of JNJ-63576253.

Below you will find troubleshooting guides and frequently asked questions to facilitate your

experiments.

Frequently Asked Questions (FAQs)
Q1: What is JNJ-63576253 and what is its mechanism of action?

JNJ-63576253, also known as TRC-253, is a potent and orally active full antagonist of the

androgen receptor (AR).[1][2] It is under investigation for the treatment of castration-resistant

prostate cancer (CRPC).[1][2] Its mechanism of action involves binding to both wild-type AR

and its mutants, such as the F877L mutation, thereby preventing androgen-induced receptor

activation and the translocation of the receptor to the nucleus.[3] This inhibition of AR signaling

leads to a reduction in the growth of prostate cancer cells.[1][4]

Q2: What are the recommended solvents for dissolving JNJ-63576253?
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JNJ-63576253 is soluble in Dimethyl Sulfoxide (DMSO).[2][5][6] It is important to use fresh,

high-quality DMSO, as moisture can negatively affect the solubility of the compound.[2][5] The

compound is reported to be insoluble in water and ethanol.[5] For in vivo studies, one

formulation used was 20% hydroxypropyl beta cyclodextrin.[4]

Q3: What are the recommended storage conditions for JNJ-63576253?

For long-term storage, the solid powder form of JNJ-63576253 should be stored at -20°C and

is stable for at least three years.[5] Stock solutions prepared in a solvent like DMSO should be

aliquoted to avoid repeated freeze-thaw cycles. These aliquots can be stored at -80°C for up to

one year or at -20°C for up to one month.[5] Some suppliers suggest that stock solutions at

-80°C are stable for 6 months and at -20°C for 1 month.[2][7]

Troubleshooting Guide
Issue: Precipitate formation when preparing working solutions.

Possible Cause: The concentration of JNJ-63576253 in the working solution may exceed its

solubility limit in the chosen solvent system.

Solution:

Gently warm the solution.

Use sonication to aid dissolution.[2]

For in vivo experiments, it is recommended to prepare the working solution fresh on the

day of use.[2]

Consider using a different vehicle for your specific application, such as the 20%

hydroxypropyl beta cyclodextrin formulation mentioned for some in vivo studies.[4]

Issue: Inconsistent experimental results.

Possible Cause 1: Degradation of JNJ-63576253 due to improper storage.

Solution 1: Ensure the compound and its stock solutions are stored at the recommended

temperatures and protected from moisture.[2][5] Avoid multiple freeze-thaw cycles by
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preparing single-use aliquots of the stock solution.[5][7]

Possible Cause 2: Reduced solubility due to moisture in the DMSO.

Solution 2: Use fresh, anhydrous DMSO for preparing stock solutions.[2][5]

Possible Cause 3: Instability in the experimental medium.

Solution 3: While JNJ-63576253 is stable in human liver microsomes with a half-life of over

180 minutes, its stability in other specific assay buffers should be empirically determined if

not already known.[1][2][8]

Quantitative Data Summary
Table 1: Solubility of JNJ-63576253

Solvent Solubility Notes

DMSO 100 mg/mL (185.53 mM)[5]

Use of fresh DMSO is critical

as moisture can reduce

solubility.[5]

250 mg/mL (463.85 mM)[2]
May require sonication to fully

dissolve.[2]

Water Insoluble[5]

Ethanol Insoluble[5]

Table 2: Stability and Storage of JNJ-63576253

Form Storage Temperature Stability Period

Solid Powder -20°C ≥ 2 years[8], 3 years[5]

Stock Solution in Solvent -80°C 6 months[2][7], 1 year[5]

-20°C 1 month[2][5][7]

In Human Liver Microsomes 37°C T1/2 > 180 minutes[1][2][8]
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Experimental Protocols
Protocol 1: Preparation of a JNJ-63576253 Stock Solution

Equilibrate the vial of solid JNJ-63576253 to room temperature before opening.

Using aseptic techniques, add the required volume of fresh, anhydrous DMSO to the vial to

achieve the desired concentration (e.g., 100 mg/mL).

Vortex the solution and, if necessary, sonicate until the compound is fully dissolved.[2]

Dispense the stock solution into single-use aliquots.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 1 year).[5]

Protocol 2: General Workflow for In Vitro Cell-Based Assays

This protocol provides a general outline. Specific cell lines, seeding densities, and treatment

durations will need to be optimized for your particular experiment.

Cell Seeding: Plate the desired cell line (e.g., LNCaP or VCaP) in the appropriate culture

medium and allow them to adhere overnight.

Compound Preparation: Thaw a single-use aliquot of the JNJ-63576253 stock solution.

Prepare serial dilutions in the appropriate cell culture medium to achieve the desired final

concentrations.

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing the various concentrations of JNJ-63576253. Include a vehicle control (medium

with the same final concentration of DMSO).

Incubation: Incubate the cells for the desired experimental duration (e.g., 5 days for a

proliferation assay).[1][2]

Assay Endpoint: Perform the desired assay to measure the biological response (e.g., cell

viability, gene expression).
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Visualizations

JNJ-63576253 Mechanism of Action
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Caption: Mechanism of action of JNJ-63576253 as an androgen receptor antagonist.
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Troubleshooting Workflow for Solubility Issues
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Caption: A troubleshooting guide for addressing solubility issues with JNJ-63576253.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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